molecular formula C20H21Br B8523674 1-Bromo-4-[(4-hexylphenyl)ethynyl]benzene CAS No. 62856-47-7

1-Bromo-4-[(4-hexylphenyl)ethynyl]benzene

Cat. No.: B8523674
CAS No.: 62856-47-7
M. Wt: 341.3 g/mol
InChI Key: DOZXLBRNPKXZGW-UHFFFAOYSA-N
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Description

1-Bromo-4-[(4-hexylphenyl)ethynyl]benzene is a useful research compound. Its molecular formula is C20H21Br and its molecular weight is 341.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

62856-47-7

Molecular Formula

C20H21Br

Molecular Weight

341.3 g/mol

IUPAC Name

1-bromo-4-[2-(4-hexylphenyl)ethynyl]benzene

InChI

InChI=1S/C20H21Br/c1-2-3-4-5-6-17-7-9-18(10-8-17)11-12-19-13-15-20(21)16-14-19/h7-10,13-16H,2-6H2,1H3

InChI Key

DOZXLBRNPKXZGW-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCCCCCc1ccc(C(Cl)=Cc2ccc(Br)cc2)cc1
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Synthesis routes and methods II

Procedure details

To a 2 L flask containing a solution of 1-bromo4-[(Z)-2-chloro-2-(4-hexylphenyl) vinyl] benzene (VIb) (209.79 g; 555.37 mmol) in 1,4-dioxane (1000 mL; 4.8 vols) and MeOH (300 mL; 1.4 vols), KOH (62.32 g; 1110.73 mnmol) was added in one portion. Reaction mixture was stirred at 80° C. overnight. Volume was reduced under vacuum to 200 mL and the residue was taken up in water (2000 mL). The resulting suspension was filtered and washed with water to give a clear beige solid. Drying under vacuum at 33° C. overnight gave the title compound (m=173.34 g) in a 92% yield. Melting point: 67° C. 1H-NMR (CDlC3=7.26 ppm): 7.47 (d, J=8.66 Hz, 2H), 7.43 (d, J=8.10 Hz, 2H), 7.37 (d, J=8.28 Hz, 2H), 7.16 (d, J=8.10 Hz, 2H), 2.61 (t, J=7.81 Hz, 2H), 1.59 (quint, J=7.48 Hz, 2H), 1.42-1.21 (br s, 6H), 0.88 (t, J=6.31 Hz, 3H)
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209.79 g
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62.32 g
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1000 mL
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300 mL
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2000 mL
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Yield
92%

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